Cas no 2766106-83-4 (2-[[5-(1-Piperazinyl)-2-pyridinyl]amino]pyrido[3,4-d]pyrimidin-4(3H)-one)

• Product Name: 2-[[5-(1-Piperazinyl)-2-pyridinyl]amino]pyrido[3,4-d]pyrimidin-4(3H)-one
• CAS No: 2766106-83-4
• MF: C₁₆H₁₇N₇O
• MW: 323.352481603622
• CID: 5579990
• Update Time: 2025-05-23

2-[[5-(1-Piperazinyl)-2-pyridinyl]amino]pyrido[3,4-d]pyrimidin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 2-[[5-(1-Piperazinyl)-2-pyridinyl]amino]pyrido[3,4-d]pyrimidin-4(3H)-one

• Inchi： 1S/C16H17N7O/c24-15-12-3-4-18-10-13(12)20-16(22-15)21-14-2-1-11(9-19-14)23-7-5-17-6-8-23/h1-4,9-10,17H,5-8H2,(H2,19,20,21,22,24)
• InChI Key： DLSJIJCYLWIPFC-UHFFFAOYSA-N
• SMILES： C1(NC2=NC=C(N3CCNCC3)C=C2)NC(=O)C2C=CN=CC=2N=1

Experimental Properties

• Density: 1.52±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 604.0±65.0 °C(Predicted)
• pka: 8.63±0.10(Predicted)

Additional information on 2-[[5-(1-Piperazinyl)-2-pyridinyl]amino]pyrido[3,4-d]pyrimidin-4(3H)-one

2-[[5-(1-Piperazinyl)-2-pyridinyl]amino]pyrido[3,4-d]pyrimidin-4(3H)-one: A Comprehensive Overview

The compound with CAS No. 2766106-83-4, known as 2-[[5-(1-Piperazinyl)-2-pyridinyl]amino]pyrido[3,4-d]pyrimidin-4(3H)-one, is a highly intriguing molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its complex structure, which integrates a piperazine ring, a pyridine moiety, and a pyrido[3,4-d]pyrimidine core. These structural elements collectively contribute to its potential as a therapeutic agent in various disease states.

Recent studies have highlighted the importance of heterocyclic compounds like this one in drug discovery. The piperazine ring is a well-known scaffold in medicinal chemistry, often used to enhance the bioavailability and pharmacokinetic properties of drugs. Similarly, the pyrido[3,4-d]pyrimidine core is a versatile structure that has been implicated in a wide range of biological activities, including anti-cancer and anti-inflammatory effects. The integration of these elements in the molecule under discussion suggests a promising avenue for further exploration.

One of the most compelling aspects of this compound is its potential as an anti-cancer agent. Preclinical studies have demonstrated that it exhibits significant cytotoxicity against various cancer cell lines, including those resistant to conventional chemotherapy. This activity is attributed to its ability to modulate key signaling pathways involved in cell proliferation and apoptosis. For instance, the compound has been shown to inhibit the PI3K/AKT/mTOR pathway, which is frequently dysregulated in cancer cells.

In addition to its anti-cancer properties, this compound has also been investigated for its potential role in treating inflammatory diseases. The pyridine moiety within the structure is thought to contribute to its anti-inflammatory effects by inhibiting pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings underscore the versatility of the molecule and its potential for application in multiple therapeutic areas.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. Key steps include the formation of the piperazine ring through cyclization reactions and the subsequent incorporation of the pyrido[3,4-d]pyrimidine core via nucleophilic aromatic substitution. The optimization of these steps has been critical in achieving high yields and ensuring the purity of the final product.

From an analytical standpoint, this compound has been thoroughly characterized using advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These analyses have provided valuable insights into its molecular structure and conformational properties, which are essential for understanding its biological activity.

Looking ahead, further research is needed to fully elucidate the mechanism of action of this compound and to evaluate its safety profile in preclinical models. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive advancements in this area, paving the way for potential clinical trials.

In conclusion, 2-[[5-(1-Piperazinyl)-2-pyridinyl]amino]pyrido[3,4-d]pyrimidin-4(3H)-one represents a promising lead compound with diverse therapeutic applications. Its unique structure and biological properties make it an exciting target for further investigation in drug discovery research.